2-(6-chloro-2-methoxypyridin-3-yl)acetic acid
Overview
Description
2-(6-Chloro-2-methoxypyridin-3-yl)acetic acid (CMPA) is an organic compound belonging to the class of compounds known as pyridinecarboxylic acids. It is an important intermediate for the synthesis of many biologically active compounds, such as drugs and agrochemicals. CMPA has been extensively studied for its potential uses in scientific research, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments are well-understood.
Scientific Research Applications
2-(6-chloro-2-methoxypyridin-3-yl)acetic acid has been widely studied for its potential applications in scientific research. It has been used as a reagent in the synthesis of biologically active compounds, such as drugs and agrochemicals. 2-(6-chloro-2-methoxypyridin-3-yl)acetic acid has also been used in the synthesis of fluorescent probes for imaging, in the synthesis of novel fluorescent dyes, and in the development of new fluorescent sensors. In addition, 2-(6-chloro-2-methoxypyridin-3-yl)acetic acid has been used in the synthesis of catalysts and in the development of new catalytic reactions.
Mechanism of Action
The mechanism of action of 2-(6-chloro-2-methoxypyridin-3-yl)acetic acid is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter. This inhibition of acetylcholinesterase can lead to increased levels of acetylcholine, which can have a variety of effects on the body, depending on the location of the enzyme.
Biochemical and Physiological Effects
2-(6-chloro-2-methoxypyridin-3-yl)acetic acid has been shown to have several biochemical and physiological effects. It has been found to have antispasmodic and anticonvulsant effects, as well as effects on the central nervous system. It has also been found to have anti-inflammatory, anti-allergic, and anti-cancer effects. In addition, 2-(6-chloro-2-methoxypyridin-3-yl)acetic acid has been found to have analgesic and sedative effects.
Advantages and Limitations for Lab Experiments
The use of 2-(6-chloro-2-methoxypyridin-3-yl)acetic acid in laboratory experiments has several advantages. It is relatively easy to synthesize, and it is highly soluble in a variety of solvents. In addition, it is relatively stable, and it does not readily react with other compounds. However, there are some limitations to its use in laboratory experiments. It has a relatively low solubility in water, and it is prone to hydrolysis and oxidation.
Future Directions
The future of 2-(6-chloro-2-methoxypyridin-3-yl)acetic acid is promising. It has potential applications in the development of new drugs and agrochemicals, as well as in the synthesis of fluorescent probes and catalysts. In addition, research into the mechanism of action of 2-(6-chloro-2-methoxypyridin-3-yl)acetic acid could lead to new treatments for neurological disorders and other diseases. Finally, further research into the biochemical and physiological effects of 2-(6-chloro-2-methoxypyridin-3-yl)acetic acid could lead to new therapeutic applications.
Synthesis Methods
2-(6-chloro-2-methoxypyridin-3-yl)acetic acid can be synthesized through several methods. The most common method is the reaction of 6-chloro-2-methoxypyridine with acetic anhydride in the presence of pyridine as a catalyst. This reaction produces the desired compound in high yields and is relatively simple to perform. Other methods, such as the reaction of 6-chloro-2-methoxypyridine with ethyl chloroformate and the reaction of 6-chloro-2-methoxypyridine with ethyl acetate, have also been reported.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(6-chloro-2-methoxypyridin-3-yl)acetic acid involves the introduction of a carboxylic acid group onto a pyridine ring that has a methoxy and chloro substituent. This can be achieved through a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "2-methoxypyridine", "6-chloro-3-pyridinylmethanol", "Sodium hydride", "Bromine", "Sodium hydroxide", "Carbon dioxide", "Diethyl ether", "Methanol", "Acetic anhydride", "Acetic acid", "Sodium acetate", "Hydrochloric acid", "Sodium bicarbonate" ], "Reaction": [ "Step 1: 2-methoxypyridine is reacted with sodium hydride in diethyl ether to form the corresponding pyridine anion.", "Step 2: The pyridine anion is then reacted with 6-chloro-3-pyridinylmethanol in the presence of bromine to form 2-(6-chloro-2-methoxypyridin-3-yl)methanol.", "Step 3: The methanol group is then oxidized to a carboxylic acid group using sodium hydroxide and carbon dioxide.", "Step 4: The resulting carboxylic acid is then esterified with acetic anhydride in the presence of sodium acetate to form the corresponding acetic acid ester.", "Step 5: The ester is then hydrolyzed using hydrochloric acid to form the final product, 2-(6-chloro-2-methoxypyridin-3-yl)acetic acid.", "Step 6: The product is then purified using sodium bicarbonate to remove any remaining acid impurities." ] } | |
CAS RN |
1261633-42-4 |
Product Name |
2-(6-chloro-2-methoxypyridin-3-yl)acetic acid |
Molecular Formula |
C8H8ClNO3 |
Molecular Weight |
201.6 |
Purity |
95 |
Origin of Product |
United States |
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